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Compound of Interest

Compound Name: N-deacetyl-N-formylcolchicine

Cat. No.: B193303

Disclaimer: This document provides safety and handling guidelines for N-deacetyl-N-
formylcolchicine based on available information for its parent compound, colchicine. N-
deacetyl-N-formylcolchicine is a derivative of colchicine and is expected to have similar toxic
properties.[1][2] However, a specific Safety Data Sheet (SDS) for N-deacetyl-N-
formylcolchicine was not publicly available at the time of writing. Researchers must consult
the SDS provided by their supplier and conduct a thorough risk assessment before handling
this compound. All products should be handled only by qualified personnel trained in laboratory
procedures.[3]

Personal Protective Equipment (PPE)

Due to the high toxicity of colchicine and its derivatives, stringent personal protective measures
are necessary to prevent exposure. The following table summarizes the recommended PPE for
handling N-deacetyl-N-formylcolchicine, based on guidelines for colchicine.
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Protection Type

Specification

Rationale & Citation

Hand Protection

Nitrile or chloroprene gloves.
Double gloving is

recommended.

Provides a barrier against skin
contact. Gloves must be
inspected before use and
disposed of properly after
handling.[4][5]

Eye/Face Protection

ANSI-approved safety glasses

with side shields or goggles.

Protects eyes from splashes or
airborne particles of the

compound.[4][6]

Respiratory Protection

A full-face particle respirator
(N99/P2 or equivalent) should
be used when engineering
controls are insufficient or
during procedures with a
potential for aerosolization. For
sole protection, a full-face
supplied-air respirator is

recommended.

Necessary to prevent
inhalation of the highly toxic
dust or aerosols.[4][5]
Respirator use requires a
formal training and fit-testing

program.[4]

Skin and Body Protection

A buttoned, full-length lab coat,
full-length pants, and closed-
toe shoes are mandatory.
Protective shoe covers and
head coverings should also be

considered.

Ensures no skin is exposed.
Contaminated clothing should
be removed immediately and
laundered by trained
personnel.[4][5][7]

Emergency Procedures

Immediate and appropriate action is critical in the event of exposure or a spill. The following

table outlines emergency procedures based on colchicine safety protocols.
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Exposure/Spill Type

Immediate Action

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If not breathing, begin
artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately flush the affected area with plenty
of water for at least 15 minutes while removing
all contaminated clothing. Seek immediate

medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Seek immediate

emergency medical help.[8]

Minor Spill

Alert personnel in the immediate area. Wear
appropriate PPE, including a respirator. Use dry
clean-up procedures to avoid generating dust.
Vacuum or carefully sweep up the material and
place it in a sealed, labeled container for

disposal.[5]

Major Spill

Evacuate the area. Alert emergency responders

and inform them of the nature of the hazard.[5]

Operational Plan: Handling and Storage

Handling:

» Ventilation: All work with N-deacetyl-N-formylcolchicine should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood or other containment
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system.[9]

o Aerosol Prevention: Avoid procedures that may generate dust or aerosols. If aerosolization is
possible (e.g., vortexing), perform the work within a containment system or with local
exhaust ventilation.[5]

e Hygiene: Do not eat, drink, or smoke in areas where the compound is handled.[9] Wash
hands thoroughly after handling, even if gloves were worn.[5]

o Personal Contact: Limit all unnecessary personal contact with the substance.[9]
Storage:
o Container: Keep the container tightly sealed and store in a dry, well-ventilated place.[8]

e Security: Store in a locked cabinet or other secure location to prevent unauthorized access.

[6]
o Temperature: Recommended storage temperature is typically between 15-25°C.[6]

Disposal Plan

Dispose of N-deacetyl-N-formylcolchicine and any contaminated materials as hazardous
waste in accordance with all applicable local, state, and federal regulations.

Step-by-Step Disposal Procedure:

o Waste Collection: Collect waste material and contaminated items (e.g., gloves, wipes, pipette
tips) in a designated, sealed, and clearly labeled hazardous waste container.

e Labeling: The label should clearly identify the contents as "Hazardous Waste: N-deacetyl-N-
formylcolchicine” and include any other required hazard information.

o Decontamination: Decontaminate all surfaces and equipment that came into contact with the
compound using an appropriate cleaning procedure.

» Professional Disposal: Arrange for pickup and disposal by a licensed chemical waste
management company. Do not dispose of this material down the drain or in regular trash.
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Visual Workflow for Chemical Spill

The following diagram illustrates the procedural flow for handling a spill of N-deacetyl-N-
formylcolchicine.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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